Cas no 2228449-95-2 (5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazol-3-amine)
5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazol-3-amine
- 2228449-95-2
- 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine
- EN300-1748054
-
- Inchi: 1S/C10H8N4O/c11-10-5-9(15-13-10)7-6-12-14-4-2-1-3-8(7)14/h1-6H,(H2,11,13)
- InChI Key: RKQGOMCQZCDSBR-UHFFFAOYSA-N
- SMILES: O1C(=CC(N)=N1)C1C=NN2C=CC=CC2=1
Computed Properties
- Exact Mass: 200.06981089g/mol
- Monoisotopic Mass: 200.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 69.4Ų
5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1748054-0.05g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 0.05g |
$1537.0 | 2023-09-20 | ||
| Enamine | EN300-1748054-0.1g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 0.1g |
$1610.0 | 2023-09-20 | ||
| Enamine | EN300-1748054-0.25g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 0.25g |
$1683.0 | 2023-09-20 | ||
| Enamine | EN300-1748054-0.5g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 0.5g |
$1757.0 | 2023-09-20 | ||
| Enamine | EN300-1748054-1.0g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 1g |
$1829.0 | 2023-06-03 | ||
| Enamine | EN300-1748054-2.5g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 2.5g |
$3585.0 | 2023-09-20 | ||
| Enamine | EN300-1748054-5.0g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 5g |
$5304.0 | 2023-06-03 | ||
| Enamine | EN300-1748054-10.0g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 10g |
$7866.0 | 2023-06-03 | ||
| Enamine | EN300-1748054-1g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 1g |
$1829.0 | 2023-09-20 | ||
| Enamine | EN300-1748054-5g |
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine |
2228449-95-2 | 5g |
$5304.0 | 2023-09-20 |
5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazol-3-amine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazol-3-amine
5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine: A Comprehensive Overview
The compound with CAS No. 2228449-95-2, known as 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of the pyrazolo[1,5-a]pyridine scaffold, which is a heterocyclic structure with notable biological activity. The integration of the oxazole ring further enhances its chemical versatility, making it a promising candidate for drug discovery and material science.
Pyrazolo[1,5-a]pyridine is a bicyclic structure characterized by a pyrazole ring fused to a pyridine ring. This arrangement imparts aromaticity and conjugation, which are critical for stabilizing the molecule and influencing its electronic properties. The substitution at the 3-position of the pyrazolo[1,5-a]pyridine ring with an oxazole amine group introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. These interactions are pivotal in determining the compound's solubility, bioavailability, and binding affinity to biological targets.
Recent studies have highlighted the potential of 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine as a lead compound in drug development. Its ability to modulate key biological pathways has been explored in various contexts, including anti-inflammatory, antitumor, and neuroprotective activities. For instance, researchers have reported that this compound exhibits potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. These findings suggest that it could serve as a novel therapeutic agent for inflammatory diseases such as arthritis and asthma.
In addition to its pharmacological applications, 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine has also been investigated for its role in material science. Its aromaticity and conjugation make it a suitable candidate for use in organic electronics. Specifically, derivatives of this compound have been studied as potential components in organic light-emitting diodes (OLEDs) due to their ability to emit light efficiently under electrical stimulation. The incorporation of this compound into OLEDs could lead to devices with higher efficiency and longer lifetimes.
The synthesis of 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2-oxazol-3-amine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyridine core. This is followed by nucleophilic substitution or coupling reactions to introduce the oxazole amine group at the desired position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.
From a structural perspective, 5-{pyrazolo[1,5-a]pyridin-3-yl}-1,2 oxazol 3 amine exhibits a high degree of symmetry and planarity due to its aromatic rings. This planarity enhances its ability to participate in π–π stacking interactions, which are critical for stabilizing supramolecular assemblies. Such properties make it an attractive candidate for use in self-assembled monolayers (SAMs) and other nanoscale structures.
Moreover, computational studies have provided valuable insights into the electronic properties of 5-{pyrazolo[1 ,5a ] pyridin 3 yl } 1 , 2 oxazol 3 amine . Density functional theory (DFT) calculations have revealed that this compound possesses a relatively low HOMO-LUMO gap , indicating its potential for use in optoelectronic applications . Additionally , molecular dynamics simulations have shown that this compound exhibits good stability under physiological conditions , making it suitable for biomedical applications .
In conclusion , CAS No . 2228449 95 2 , or 5 { pyrazolo [ 1 , 5a ] pyridin 3 yl } 1 , 2 oxazol 3 amine , represents a versatile compound with diverse applications across multiple disciplines . Its unique structural features , combined with recent advances in synthesis and characterization techniques , position it as a promising candidate for future innovations in drug discovery , material science , and organic electronics . As research continues to uncover new properties and applications of this compound , its significance in both academic and industrial settings is likely to grow further .
2228449-95-2 (5-{pyrazolo1,5-apyridin-3-yl}-1,2-oxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)